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Compound of Interest

Compound Name: 2,2'-Dichloro-4,4'-bipyridine

Cat. No.: B1587837 Get Quote

2,2'-Dichloro-4,4'-bipyridine is a heterocyclic organic compound featuring a bipyridine

scaffold, a privileged structure in coordination chemistry and medicinal chemistry.[1] Its

strategic value stems from two key features: the bidentate nitrogen atoms of the bipyridine

core, which are excellent for chelating metal ions, and the two chlorine atoms at the 2 and 2'

positions. These chlorine atoms are susceptible to nucleophilic substitution and are active sites

for cross-coupling reactions, making the molecule a versatile building block for the synthesis of

more complex functional molecules.

This guide provides an in-depth analysis of the commercial availability, quality control, and

strategic applications of 2,2'-Dichloro-4,4'-bipyridine (CAS No: 53344-74-4), offering field-

proven insights for its effective procurement and utilization in research and development

settings.[2][3]

Physicochemical Properties and Safety Data
A foundational understanding of a compound's properties is critical for its safe and effective

use.

Molecular Formula: C₁₀H₆Cl₂N₂[2]

Molecular Weight: 225.07 g/mol [2][3][4]

Appearance: Typically a solid powder.
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CAS Number: 53344-74-4[2][3][5]

Safety and Handling: According to its Safety Data Sheet (SDS), 2,2'-Dichloro-4,4'-bipyridine
is classified as hazardous.[6][7] It is harmful if swallowed (H302), causes skin irritation (H315),

causes serious eye irritation (H319), and may cause respiratory irritation (H335).[4][6]

Standard Handling Protocol:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[7]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[6][7]

Handling: Avoid breathing dust. Wash hands thoroughly after handling. Do not eat, drink, or

smoke when using this product.[6][7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, locked

up.[6][7]

Commercial Availability and Supplier Analysis
The procurement of specialty chemicals like 2,2'-Dichloro-4,4'-bipyridine requires careful

supplier evaluation. Availability can vary, with some major suppliers having discontinued the

product while others maintain it in their catalog for research or bulk quantities.[8][9] The table

below summarizes data from several commercial suppliers.
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Supplier Purity
Available
Quantities

Notes

Shanghai Macklin

Biochemical Co., Ltd.
>95% Gram to Kilogram

Listed as a primary

supplier on several

chemical

marketplaces.[2]

Capot Chemical Co.,

Ltd.
>95% Gram to Kilogram

Another commonly

listed supplier for this

compound.[2]

ChemUniverse, Inc. 95% Inquiry for Bulk

Specializes in fine

chemicals and offers

this product upon

request.[5][10]

Career Henan

Chemical Co.
99% Kilogram Scale

Offers high purity,

suggesting suitability

for more sensitive

applications.[2]

Shanghai Boyle

Chemical Co., Ltd.
>95% Gram to Kilogram

A supplier of a wide

range of chemical

reagents.[2]

Note: Pricing is highly variable based on quantity and purity. Researchers should request

quotes directly from suppliers for accurate, up-to-date information.

Procurement and Quality Control Workflow
Ensuring the identity and purity of a starting material is a cornerstone of reproducible research.

The following workflow is a self-validating system for the procurement and verification of 2,2'-
Dichloro-4,4'-bipyridine.
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Procurement Phase

In-House Quality Control

1. Supplier Evaluation
(Check Purity, CoA)

2. Request Quote & Lead Time

3. Place Purchase Order

4. Receive & Log Sample
(Check SDS)

Shipment

5. Solubility Test
(e.g., DMSO, DCM)

6. Structure Verification
(¹H & ¹³C NMR)

7. Purity Analysis
(HPLC-UV/MS)

Feedback Loop
(If purity fails)

8. Release for Use

Click to download full resolution via product page

Caption: Workflow for procuring and validating 2,2'-Dichloro-4,4'-bipyridine.
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Detailed QC Protocol:

Certificate of Analysis (CoA) Review: Before purchase, scrutinize the supplier's CoA for

purity claims and analytical methods used.

Visual Inspection: Upon receipt, inspect the material for expected physical appearance (e.g.,

color, crystallinity).

¹H NMR Spectroscopy: Dissolve a small sample (~5 mg) in a suitable deuterated solvent

(e.g., CDCl₃). The proton NMR spectrum should show a characteristic pattern of aromatic

protons consistent with the dichlorobipyridine structure.

Mass Spectrometry (MS): Confirm the molecular weight. An ESI-MS analysis should show a

prominent ion corresponding to [M+H]⁺ at m/z 225.0, with a characteristic isotopic pattern for

two chlorine atoms.

Purity by HPLC: Use a reverse-phase C18 column with a suitable mobile phase (e.g.,

water/acetonitrile gradient with 0.1% TFA or formic acid) and UV detection. A pure sample

should yield a single major peak. This validates the purity percentage claimed by the

supplier.

Core Applications in Drug Development and
Catalysis
The utility of 2,2'-Dichloro-4,4'-bipyridine lies in its role as a versatile intermediate. The

chlorine atoms are excellent leaving groups for creating new carbon-carbon and carbon-

heteroatom bonds.

1. Synthesis of Novel Bipyridine Ligands: The primary application is in the synthesis of

substituted bipyridine ligands for transition metal catalysis. The chlorine atoms can be

displaced via cross-coupling reactions like Suzuki, Stille, or Buchwald-Hartwig aminations. This

allows for the introduction of diverse functional groups at the 2 and 2' positions, tuning the

steric and electronic properties of the resulting ligand for specific catalytic applications.

Molecules containing the bipyridine scaffold are known to possess potent biological activities,

including antitumor and antimicrobial properties.[1]
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Caption: Synthetic pathways using 2,2'-Dichloro-4,4'-bipyridine as a precursor.

2. Precursor for Pharmaceutical Scaffolds: In drug discovery, bipyridine-containing molecules

are of significant interest. The ability to functionalize 2,2'-Dichloro-4,4'-bipyridine allows for

the rapid generation of a library of compounds for screening. For instance, creating derivatives

to enhance solubility or modulate metal-binding affinity is a common strategy in developing new

therapeutic agents.[11]

Experimental Protocol: Suzuki Cross-Coupling for
Ligand Synthesis
This protocol provides a representative method for using 2,2'-Dichloro-4,4'-bipyridine in a

palladium-catalyzed Suzuki cross-coupling reaction to synthesize a 2,2'-diaryl-4,4'-bipyridine

derivative.

Objective: To synthesize 2,2'-bis(4-methoxyphenyl)-4,4'-bipyridine.

Materials:

2,2'-Dichloro-4,4'-bipyridine
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4-Methoxyphenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

Potassium phosphate (K₃PO₄), finely ground

Anhydrous 1,4-Dioxane

Nitrogen or Argon gas supply

Procedure:

Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (N₂), add 2,2'-
Dichloro-4,4'-bipyridine (1.0 mmol, 225 mg).

Add Reagents: Add 4-methoxyphenylboronic acid (2.5 mmol, 380 mg, 2.5 eq.), potassium

phosphate (3.0 mmol, 637 mg, 3.0 eq.), palladium(II) acetate (0.02 mmol, 4.5 mg, 2 mol%),

and SPhos (0.04 mmol, 16.4 mg, 4 mol%).

Causality: Using an excess of the boronic acid drives the reaction to completion. K₃PO₄ is

the base required to activate the boronic acid for transmetalation. The Pd(OAc)₂/SPhos

combination is an efficient catalytic system for this type of coupling.

Add Solvent: Add anhydrous 1,4-dioxane (10 mL) via syringe.

Reaction Conditions: Heat the reaction mixture to 100 °C with vigorous stirring for 12-18

hours. Monitor the reaction progress by TLC or LC-MS.

Causality: Heating is necessary to overcome the activation energy for the catalytic cycle

steps (oxidative addition, transmetalation, reductive elimination).

Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (30 mL) and water

(20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15

mL).
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Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash

column chromatography on silica gel to yield the final product.

Trustworthiness: The final product's identity and purity should be confirmed by NMR and

MS, validating the success of the protocol.

Conclusion
2,2'-Dichloro-4,4'-bipyridine is a commercially available and highly valuable building block for

researchers in synthetic chemistry, materials science, and drug development. Its utility is

defined by the reactive chlorine atoms, which serve as handles for constructing complex

molecular architectures. While procurement is straightforward from various fine chemical

suppliers, rigorous in-house quality control is paramount to ensure experimental reproducibility

and integrity. The synthetic protocols and workflows outlined in this guide provide a framework

for the reliable and effective application of this versatile compound in advancing scientific

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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